Cas no 620548-14-3 (tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

Tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is a synthetic intermediate with potential applications in pharmaceutical and organic synthesis. Its structure features a benzofuran core conjugated with a 5-methylfuran substituent, enhancing its reactivity in cyclization and functionalization reactions. The tert-butyl ester group improves solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in the development of bioactive molecules due to its rigid, heterocyclic framework, which can serve as a scaffold for further modifications. Its well-defined stereochemistry (Z-configuration) ensures consistency in synthetic pathways, making it a valuable reagent for targeted research applications.
tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate structure
620548-14-3 structure
Product Name:tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
CAS No:620548-14-3
MF:C20H20O6
MW:356.369206428528
CID:5417493
Update Time:2025-06-08

tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

    • (Z)-tert-butyl 2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
    • Acetic acid, 2-[[2,3-dihydro-2-[(5-methyl-2-furanyl)methylene]-3-oxo-6-benzofuranyl]oxy]-, 1,1-dimethylethyl ester
    • tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
    • Inchi: 1S/C20H20O6/c1-12-5-6-14(24-12)10-17-19(22)15-8-7-13(9-16(15)25-17)23-11-18(21)26-20(2,3)4/h5-10H,11H2,1-4H3
    • InChI Key: NBJPWOWFXLJOLU-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)COC1C=C2OC(=CC3=CC=C(C)O3)C(=O)C2=CC=1

tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Pricemore >>

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tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Related Literature

Additional information on tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Introduction to Tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620548-14-3)

Tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate, identified by its Chemical Abstracts Service (CAS) number 620548-14-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is composed of several key components that are critical for its reactivity and potential applications. The presence of a tert-butyl group at the acetic acid moiety enhances the stability of the molecule, making it more suitable for synthetic transformations and biological studies. Additionally, the (2Z)-configuration of the double bond in the furan ring system influences the electronic properties and stereoelectronic effects, which are crucial for understanding its interactions with biological targets.

One of the most striking features of this compound is its incorporation of a 5-methylfuran-2-yl substituent. This aromatic heterocycle is known for its ability to participate in various chemical reactions, including Michael additions and cycloadditions, which are widely exploited in drug discovery. The methylidene group at the 3-position of the benzofuran scaffold introduces a reactive site that can be further functionalized, providing a versatile platform for designing novel bioactive molecules.

The 3-oxo group within the dihydro-benzofuran core is another critical feature that contributes to the compound's chemical diversity. This carbonyl functionality serves as a hydrogen bond acceptor, which can enhance binding affinity to biological targets. Moreover, the 6-yloxy substituent extends the molecular framework, adding another layer of complexity that can influence both solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies suggest that tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. These predictions are based on the compound's structural resemblance to known bioactive scaffolds and its ability to engage in favorable interactions with biological macromolecules.

In vitro studies have begun to explore the potential pharmacological properties of this compound. Initial experiments indicate that it may possess anti-inflammatory effects by modulating key signaling pathways involved in immune responses. The presence of multiple functional groups provides multiple sites for interaction with biological targets, suggesting broad therapeutic potential.

The synthesis of tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning and optimization to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed rearrangements have been instrumental in assembling the various components of this compound.

The pharmaceutical industry has shown interest in developing novel heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Tert-butyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene}-3-oxyo$]-\textbf{dihydro}$-\textbf{benzofura$]-\textbf{nyloxy}$]aceta$te$ (CAS No. $62054\textbf{8}-14-\textbf{3}$) is no exception and may serve as a valuable building block for future drug candidates. Its unique structural features make it a promising candidate for further investigation in both academic research and industrial development.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits. As our understanding of complex molecular interactions continues to grow, compounds like tert-butyl 22{(25methylfur$]-\textbf{nyl}$methylidene}-33oxyo-$\textbf{-dihydro}$-$\textbf{benzofura}-\textbf{nyloxy}$]aceta$te$(CAS No.$\textbf{62}0548-$14-$\textbf{3}$) are likely to play a significant role in shaping the next generation of pharmaceutical interventions.

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